2,5-dimethoxybenzaldehyde N-cyclohexylthiosemicarbazone

• IUPAC Name: 1-cyclohexyl-3-[(2,5-dimethoxyphenyl)methylideneamino]thiourea
• InChI: InChI=1S/C16H23N3O2S/c1-20-14-8-9-15(21-2)12(10-14)11-17-19-16(22)18-13-6-4-3-5-7-13/h8-11,13H,3-7H2,1-2H3,(H2,18,19,22)
• InChI Key: KCZJROJNKZSULH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=S)NC2CCCCC2
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

2,5-dimethoxybenzaldehyde N-cyclohexylthiosemicarbazone (DCTSC) is a synthetic compound that has gained significant attention in scientific research due to its potential in various fields. DCTSC belongs to the family of thiosemicarbazones, which are known for their diverse biological activities.

Scientific Research Applications

Catalytic Activity and Redox Behavior

• Research indicates that complexes derived from related thiosemicarbazone compounds demonstrate marked stabilization of redox states and enhanced catalytic activity. Specifically, studies on metal complexes involving S-methylisothiosemicarbazone ligands with -SR groups positioned ortho to the phenolic oxygen have shown remarkable efficiency in the selective oxidation of alcohols. This implies potential applications in catalysis, particularly in oxidation reactions, where these complexes facilitate high yields of carbonyl products under certain conditions (Arion et al., 2013).

Antioxidant and Cytotoxicity Potential

• Derivatives of di- and tri-hydroxybenzaldehydes, which share structural similarities with 2,5-dimethoxybenzaldehyde thiosemicarbazones, have been investigated for their cytotoxic effects on tumor cells. These studies suggest potential chemopreventive or chemotherapeutic applications against specific cancer cell lines, highlighting the importance of the benzaldehyde core and its modifications in developing anti-cancer agents (Tseng et al., 2001).

Structural Analysis and Properties

• Structural analysis of compounds related to 2,5-dimethoxybenzaldehyde thiosemicarbazone, such as p-aminobenzaldehyde cyclohexylthiosemicarbazone, provides insights into their molecular conformation, highlighting the significance of hydrogen bonding in stabilizing dimer-like units. Such structural investigations are crucial for understanding the physicochemical properties and reactivity of these compounds, which can inform their practical applications in material science and molecular engineering (Koo et al., 1981).